Chloroprocaine Hydrochloride

• CAS No.: 3858-89-7
• Product Name: Chloroprocaine Hydrochloride
• Molecular Formula: C13H20Cl2N2O2
• Molecular Weight: 307.21 g/mol
• IUPAC Name: 2-(4-amino-2-chlorobenzoyl)oxyethyl-diethylazanium;chloride
• Standard InChI: InChI=1S/C13H19ClN2O2.ClH/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14;/h5-6,9H,3-4,7-8,15H2,1-2H3;1H
• Standard InChIKey: SZKQYDBPUCZLRX-UHFFFAOYSA-N
• SMILES: CC[NH+](CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl.[Cl-]
• Canonical SMILES: CC[NH+](CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl.[Cl-]
• Appearance: Solid powder
• Melting Point: 177.0 °C
• Description: Chloroprocaine Hydrochloride is a synthetic, aminoester, local, anesthetic agent. At the injection site, chloroprocaine hydrochloride acts by inhibiting sodium influx through binding to specific membrane sodium ion channels in the neuronal cell membranes, restricting sodium permeability, and blocking nerve impulse conduction. This leads to a loss of sensation. Chloroprocaine hydrochloride is short-acting due to rapid hydrolysis by pseudocholinesterase into para-aminobenzoic acid in plasma.; Chloroprocaine hydrochloride is the monohydrochloride salt of chloroprocaine. Used as a local anaesthetic, particularly for oral surgery, it has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It contains a chloroprocaine.
• Purity: > 98%
• Related CAS: 133-16-4 (Parent)
• Synonyms: Chloroprocaine Hcl; 3858-89-7; CHEBI:3637; UNII-LT7Z1YW11H; 2-Diethylaminoethyl 4-amino-2-chlorobenzoate hydrochloride
• Reference: 1: Columb MO, Lyons G, Naughton NN, Becton WW. Determination of the minimum local; analgesic concentration of epidural chloroprocaine hydrochloride in labor. Int J ; Obstet Anesth. 1997 Jan;6(1):39-42. PubMed PMID: 15321309.; ; ; 2: Menon G, Norris B, Webster J. Simultaneous determination of chloroprocaine; hydrochloride and its degradation product 4-amino-2-chlorobenzoic acid in bulk; drug and injection solutions by high-performance liquid chromatography. J Pharm; Sci. 1984 Feb;73(2):251-3. PubMed PMID: 6707895.; ; ; 3: Scott DB. Chloroprocaine hydrochloride and obstetric analgesia. Anaesthesia.; 1980 May;35(5):518. PubMed PMID: 7396160.; ; ; 4: Allen PR, Johnson RW. Extradural analgesia in labour. A comparison of; 2-chloroprocaine hydrochloride and bupivacaine hydrochloride. Anaesthesia. 1979; Oct;34(9):839-43. PubMed PMID: 532919.; ; ; 5: TRAVIN MS. USE OF 2-CHLOROPROCAINE HYDROCHLORIDE AS AN ANESTHETIC AGENT FOR; ORAL SURGERY: CLINCIAL IMPRESSIONS. J Oral Ther Pharmacol. 1965 May;1:637-40.; PubMed PMID: 14292260.; ; ; 6: KRUMPERMAN LW, MESCHTER SC, CLOSE EL, WESTER MR, ERICKSON JC, STRENGE HJ.; Transdural diffusion of 2-chloroprocaine hydrochloride in man. Anesth Analg. 1960; Jan-Feb;39:55-8. PubMed PMID: 14412260.; ; ; 7: WALL B. The use of chloroprocaine hydrochloride (nesacaine) for topical; anesthesia in the genitourinary tract. J Urol. 1959 Jul;82(1):168-70. PubMed; PMID: 13665829.; ; ; 8: ORBACH EJ. Chloroprocaine hydrochloride: clinical evaluation in office; surgery. Am Pract Dig Treat. 1959 Feb;10(2):231-4. PubMed PMID: 13627399.; ; ; 9: CHLOROPROCAINE hydrochloride. J Am Med Assoc. 1957 Jan 5;163(1):38-9. PubMed; PMID: 13376341.; ; ; 10: COLAVINCENZO JW, FOLDES FF, MCNALL PG, FRIDAY RH. The use of 2-chloroprocaine; hydrochloride for epidural block in outpatients. Pa Med J. 1956 Mar;59(3):338-40.; PubMed PMID: 13297535.
• PubChem Compound: 19727
• Last Modified: Nov 11 2021